N-(2,4-Dichlorophenyl)-2-((phenylsulfonyl)-3-(trifluoromethyl)anilino)acetamide
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Description
N-(2,4-Dichlorophenyl)-2-((phenylsulfonyl)-3-(trifluoromethyl)anilino)acetamide is a useful research compound. Its molecular formula is C21H15Cl2F3N2O3S and its molecular weight is 503.32. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis : The crystal structure of a similar compound, N-(2,3-Dichlorophenyl)benzamide, has been studied. This research provides insight into the molecular conformation and bonding, which is crucial for understanding the compound's interactions and reactivity (Gowda et al., 2007).
Therapeutic Potential : A study on a novel anilidoquinoline derivative, similar in structure to the compound , revealed significant antiviral and antiapoptotic effects in vitro. This suggests potential therapeutic applications for related compounds (Ghosh et al., 2008).
Antimicrobial Activity : The design, synthesis, and evaluation of new bisimidyl sulfonamido ketone compounds, which include similar structural components, demonstrated high biological activity. This points to the potential use of these compounds in antimicrobial applications (Fadel & Al-Azzawi, 2021).
Chemical Synthesis and Characterization : Research on the synthesis of N-phenyl-2,2-di(4-chlorophenoxy)acetamide, a compound structurally related to N-(2,4-Dichlorophenyl)-2-((phenylsulfonyl)-3-(trifluoromethyl)anilino)acetamide, highlights the methods and conditions for effective chemical synthesis and characterization, which are fundamental in developing new compounds for various applications (Tao Jian-wei, 2009).
Cyclopalladation of Aniline Derivatives : A study on the cyclopalladation of aniline derivatives, including compounds with structural similarities, provides insights into chemical processes that are important in the field of organometallic chemistry (Mossi et al., 1992).
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3-(trifluoromethyl)anilino]-N-(2,4-dichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15Cl2F3N2O3S/c22-15-9-10-19(18(23)12-15)27-20(29)13-28(32(30,31)17-7-2-1-3-8-17)16-6-4-5-14(11-16)21(24,25)26/h1-12H,13H2,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBEGYNRXDNGZCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15Cl2F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.